Cas no 66643-49-0 (Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 66643-49-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 396039
• PubChem ID: 13042964
• Update Time: 2025-10-29

Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-hydroxy-, ethyl ester
• ethyl 3-hydroxy-3,6-dihydro-2H-pyridine-1-carboxylate
• ethyl 3-hydroxy-1,2,3,6-tetrahydropiperidine-1-carboxylate
• HDWVZWCHYNYDFC-UHFFFAOYSA-N
• AKOS017258907
• 66643-49-0
• ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate
• Ethyl 5-hydroxy-5,6-dihydropyridine-1(2H)-carboxylate
• DTXSID20516118
• VS-12909
• Ethyl5-hydroxy-5,6-dihydropyridine-1(2H)-carboxylate
• ethyl 3-hydroxy-1,2,3,6-tetrahydropyridine-1-carboxylate
• (+/-)-ethyl 5-hydroxy-5,6-dihydropyridine-1(2H)-carboxylate
• SB54133
• Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C8H13NO3/c1-2-12-8(11)9-5-3-4-7(10)6-9/h3-4,7,10H,2,5-6H2,1H3
• InChI Key： HDWVZWCHYNYDFC-UHFFFAOYSA-N
• SMILES： OC1C=CCN(C(=O)OCC)C1

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 0.31350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate

Comprehensive Overview of Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate (CAS No. 66643-49-0)

Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate (CAS No. 66643-49-0) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique pyridine backbone and hydroxy and carboxylate functional groups, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In recent years, the demand for Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate has surged due to its role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to produce such intermediates, aligning with global trends toward reducing carbon footprints and minimizing hazardous waste. This compound's compatibility with catalytic reactions and biocatalysis further enhances its appeal in modern synthetic applications.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate in drug development?" The answer lies in its ability to act as a precursor for N-heterocyclic scaffolds, which are prevalent in FDA-approved drugs. For instance, derivatives of this compound have shown promise in modulating neurotransmitter receptors, making them potential candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

Another hot topic is the compound's stereoselective synthesis. Asymmetric synthesis techniques, including enzymatic resolution and chiral auxiliaries, are often employed to obtain enantiomerically pure forms of Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate. This is critical because the pharmacological activity of many drugs depends on the specific stereochemistry of their intermediates.

From an analytical perspective, CAS No. 66643-49-0 is often characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and identity, which are essential for regulatory compliance in pharmaceutical manufacturing. The growing interest in quality control and process optimization has further driven the adoption of these analytical tools.

In the context of industrial scale-up, challenges such as yield optimization and cost-effective production are frequently discussed. Innovations in continuous flow chemistry and microwave-assisted synthesis have addressed some of these issues, enabling more efficient large-scale production of Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate. These advancements are particularly relevant to companies aiming to meet the rising demand for high-purity intermediates.

Lastly, the compound's safety profile and toxicological data are often queried by researchers and manufacturers. While Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate is generally considered safe for laboratory use, proper handling protocols, including the use of personal protective equipment (PPE), are recommended. Regulatory agencies such as the Environmental Protection Agency (EPA) and REACH provide guidelines for its safe storage and disposal.

In summary, Ethyl 3-hydroxy-3,6-dihydropyridine-1(2H)-carboxylate (CAS No. 66643-49-0) is a multifaceted compound with broad applications in pharmaceutical research, green chemistry, and industrial synthesis. Its relevance to cutting-edge topics like neurodegenerative disease treatment and sustainable manufacturing ensures its continued prominence in scientific literature and commercial markets.